Methyl N-(5-chloro-2-methoxyphenyl)-N-(phenylsulfonyl)glycinate

• IUPAC Name: methyl 2-[N-(benzenesulfonyl)-5-chloro-2-methoxyanilino]acetate
• InChI: InChI=1S/C16H16ClNO5S/c1-22-15-9-8-12(17)10-14(15)18(11-16(19)23-2)24(20,21)13-6-4-3-5-7-13/h3-10H,11H2,1-2H3
• InChI Key: KGNMJANVZPTMES-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)N(CC(=O)OC)S(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C16H16ClNO5S
• Molecular Weight: 369.8 g/mol
• CAS No.: 328010-54-4

Description

Methyl N-(5-chloro-2-methoxyphenyl)-N-(phenylsulfonyl)glycinate is a useful research compound. Its molecular formula is C16H16ClNO5S and its molecular weight is 369.82. The purity is usually 95%.
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Scientific Research Applications

Osteoclastogenesis Inhibition and Potential Treatment for Osteoporosis

A study has demonstrated the efficacy of N-2-(5-chloro-2-methoxyphenyl)-N-2-(methylsulfonyl)-N-1-[2-(phenylthio)phenyl]glycinamide (PMSA-5-Cl), a compound closely related to Methyl N-(5-chloro-2-methoxyphenyl)-N-(phenylsulfonyl)glycinate, in inhibiting osteoclast differentiation and preventing bone loss in a mouse model. This suggests its potential as a therapeutic agent for postmenopausal osteoporosis (Cho et al., 2020).

Synthetic Applications in Organic Chemistry

The compound has been utilized in the synthesis of 4-aryl-1,2,3,4-tetrahydroisoquinolines, illustrating its role as a valuable reagent in organic synthetic pathways. This underscores its importance in the field of organic chemistry and drug development (Kommidi, Balasubramaniam, & Aidhen, 2010).

Radiolabeling for Research Purposes

Radiolabeling with tritium and carbon-14 has been performed on N-[4-]2-(5-Chloro-2-methoxybenzamido) ethyl phenylsulfonyl N′-cyclohexylurea, related to this compound. This process is crucial for pharmacokinetic studies and understanding drug metabolism (Hsi, 1973).

Environmental Behavior and Degradation

A study investigated the behavior of N-(phenylsulfonyl)-glycine, related to this compound, in sewage treatment, revealing insights into its environmental degradation and behavior. Such studies are important for assessing the environmental impact of these compounds (Krause & Schöler, 2000).

Antioxidant and Enzymatic Activity

Research on N-substituted (5-chloro-2-methoxyphenyl)benzene sulfonamide, closely related to the compound , has shown significant activity against acetylcholinesterase enzyme, suggesting its potential for therapeutic applications (Fatima et al., 2013).